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Compound of Interest

Compound Name: Aluminum acetate

Cat. No.: B085560 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the efficacy of Burow's solution

(aluminum acetate) in the treatment of ear infections, primarily otitis externa, against other

therapeutic alternatives. The information is supported by experimental data from clinical and

laboratory studies to assist in research and development efforts.

Mechanism of Action
Burow's solution is a combination of acetic acid and aluminum acetate, which work

synergistically to treat otitis externa.[1] Its primary mechanisms of action are:

Acidification: The acetic acid component lowers the pH of the ear canal, creating an acidic

environment that is unfavorable for the growth of pathogenic bacteria and fungi.[2]

Astringent Properties: Aluminum acetate acts as an astringent, causing the constriction of

tissues and reducing inflammation and itching.[3]

Antimicrobial Effects: The solution exhibits broad-spectrum antimicrobial activity, effectively

eliminating common pathogens associated with ear infections.[1] This includes activity

against antibiotic-resistant strains such as MRSA.[4][5]

Drying Effect: Burow's solution also helps to dry the ear canal, which is beneficial as

moisture can promote the growth of bacteria and fungi.[5]
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The proposed mechanism of action for Burow's solution in treating otitis externa is multifaceted,

involving the creation of an acidic environment hostile to pathogens, an astringent effect to

reduce inflammation and secretions, and a direct antimicrobial action.
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Caption: Mechanism of action of Burow's solution in treating otitis externa.

Comparative Efficacy Data
The following tables summarize the quantitative data from various studies comparing Burow's

solution and its components with other treatments for otitis externa.

Table 1: Clinical Cure Rates
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Treatment
Group

Study
Population

Duration of
Treatment

Cure Rate (%) Reference

Modified Burow's

Solution

142 dogs with

otitis externa
10 days 65% [6][7]

Surolan

(polymyxin B,

prednisolone,

miconazole)

142 dogs with

otitis externa
10 days 59% [6][7]

Burow's Solution

50 human ears

with chronic ear

infection

Not specified

70% ("cured"),

20%

("improved")

[4][8]

Acetic Acid

71 adults with

acute otitis

externa

14 days 68% [9][10]

Steroid + Acetic

Acid

63 adults with

acute otitis

externa

14 days 81% [9][10]

Steroid +

Antibiotic

79 adults with

acute otitis

externa

14 days 87% [9][10]

Hydrocortisone-

Neosporin

50 patients with

otitis externa
7 days 48% [11]

Hydrocortisone-

Acetic Acid

50 patients with

otitis externa
7 days 47.92% [11]

Ciprofloxacin

0.2%

318 patients with

acute diffuse

otitis externa

7 days 86.6% [12]

Polymyxin B-

Neomycin-

Hydrocortisone

312 patients with

acute diffuse

otitis externa

7 days 81.1% [12]
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Table 2: Microbiological Efficacy
Treatment Organism Time to Eradication Reference

Burow's Solution

MRSA, S.

pneumoniae, C.

albicans, Aspergillus

Within 20 minutes [4][8]

Modified Burow's

Solution

Gram-positive

bacteria (except

Enterococcus)

Within 5 minutes [5][13]

Modified Burow's

Solution

Gram-negative

bacteria (including P.

aeruginosa)

Within 30 seconds [5][13]

Modified Burow's

Solution
Candida albicans Within 2 minutes [5][13]

Modified Burow's

Solution
MRSA Within 5 minutes [5][13]

0.3% Ofloxacin MRSA
80.6% survived after

20 minutes
[5][13]

2% Acetic Acid

Bacteria and fungi

from otitis externa

patients

< 0.25 minutes

(minimum lethal-time)
[14]

Experimental Protocols
This section details the methodologies of key studies cited in this guide.

Study 1: Kashiwamura et al. (2004) - Efficacy of Burow's
Solution in Chronic Ear Infections

Objective: To determine the efficacy of Burow's solution for chronic ear infections.

Study Design: A prospective clinical study and a laboratory study on antimicrobial effects.

Participants: 58 patients with refractory otorrhea.
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Intervention:

Clinical: Application of Burow's solution to the affected ears.

Laboratory: Burow's solution was mixed with cultures of methicillin-resistant

Staphylococcus aureus (MRSA), penicillin-resistant Streptococcus pneumoniae, Candida

albicans, and Aspergillus.

Outcome Measures:

Clinical: Changes in clinical findings of the ear and symptoms of otorrhea.

Laboratory: The number of bacterial or fungal colonies was counted at 5, 10, and 20

minutes after mixing with Burow's solution.

Results:

Clinical: 70% of the 50 assessed ears were "cured," and 20% were "improved."[4][8]

Laboratory: All four tested organisms were eradicated within 20 minutes of exposure to

Burow's solution.[4][8]
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Caption: Experimental workflow of the study by Kashiwamura et al. (2004).

Study 2: van Balen et al. (2003) - Comparison of Three
Treatments for Acute Otitis Externa

Objective: To compare the clinical efficacy of acetic acid, corticosteroid with acetic acid, and

steroid with antibiotic ear drops for acute otitis externa in a primary care setting.[9]

Study Design: A randomized controlled trial.[9]

Participants: 213 adult patients with acute otitis externa.[9]

Interventions:

Acetic acid ear drops.
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Triamcinolone acetonide (corticosteroid) and acetic acid ear drops.

Dexamethasone (steroid), neomycin, and polymyxin B (antibiotics) ear drops.

Outcome Measures:

Primary: Duration of symptoms.

Secondary: Cure rate at 7, 14, and 21 days, and recurrence of symptoms between 21 and

42 days.[9][10]

Results:

The median duration of symptoms was 8 days for the acetic acid group, 7 days for the

steroid and acetic acid group, and 6 days for the steroid and antibiotic group.[9]

Cure rates at 14 days were significantly higher in the steroid-containing groups compared

to the acetic acid alone group.[9][10]

Randomized Interventions

213 Adult Patients
with Acute Otitis Externa

Acetic Acid
(n=71)

Randomization

Steroid + Acetic Acid
(n=63)

Steroid + Antibiotic
(n=79)

Outcome Assessment:
- Duration of Symptoms

- Cure Rate (7, 14, 21 days)
- Recurrence (21-42 days)

Results:
- Symptom duration shorter in steroid groups

- Higher cure rates in steroid groups
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Caption: Experimental workflow of the randomized controlled trial by van Balen et al. (2003).

Safety and Tolerability
Topical application of Burow's solution is generally considered safe, with no significant side

effects reported in several studies.[1] However, it is important to note that Burow's solution

should not be used in patients with a perforated tympanic membrane, as some studies suggest

a potential for ototoxicity if it enters the middle ear.[1][15]

Conclusion
Burow's solution is an effective treatment for otitis externa, demonstrating broad-spectrum

antimicrobial activity and clinical efficacy comparable to some antibiotic and steroid

preparations.[1] Its multifaceted mechanism of action, which includes acidification, astringent

effects, and direct antimicrobial properties, makes it a valuable therapeutic option. The choice

between Burow's solution and other treatments may depend on the specific clinical

presentation, microbial etiology, and patient factors. For cases of uncomplicated acute otitis

externa, Burow's solution presents a viable alternative to antibiotic-containing ear drops, which

may help in mitigating the development of antibiotic resistance.[1] Further large-scale,

randomized controlled trials are warranted to establish definitive treatment guidelines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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